2-Methyl-6-phenylnicotinic acid
Overview
Description
2-Methyl-6-phenylnicotinic acid (MPNA) is a chemical compound that belongs to the class of pyridine carboxylic acids. It has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and material science. MPNA is a versatile molecule that can be synthesized using various methods, and its unique chemical properties make it an attractive candidate for further investigation.
Scientific Research Applications
Organocatalytic Applications : Isonicotinic acid has been used as a dual and biological organocatalyst in the synthesis of pyranopyrazoles, demonstrating its potential in green chemistry applications (Zolfigol et al., 2013).
Electrochemical Carboxylation : An electrochemical procedure using ionic liquid for the carboxylation of 2-amino-5-bromopyridine with CO2 to 6-aminonicotinic acid has been investigated, highlighting a method to avoid the use of volatile and toxic solvents (Feng et al., 2010).
Antiproliferative Activity : Novel 6-aryl-2-methylnicotinic acid hydrazides and their corresponding hydrazones have been synthesized and investigated for their antiproliferative activity against leukemia cell lines (Abdel‐Aziz et al., 2012).
Coordination Compounds and Magnetic Properties : Studies on the coordination of 6-methyl-2-oxonicotinate to 3d-metal ions have been conducted, revealing structural diversity and magnetic properties in these compounds (Razquin-Bobillo et al., 2022).
Antimicrobial Properties : Transition metal complexes of 2-Hydroxy-6-methylnicotinic acid have been synthesized and screened for antibacterial properties against various bacteria, showing the potential of these compounds in antimicrobial applications (Verma & Bhojak, 2018).
Photodimerization Reactions : 2-Alkoxynicotinic acid alkyl esters have been shown to undergo photochemical reactions to form cage-type photodimers, offering insights into photochemical processes (Sakamoto et al., 2002).
Electrocatalytic Synthesis : The electrocatalytic synthesis of 6-aminonicotinic acid at silver cathodes under mild conditions has been explored, providing a method for synthesizing this compound (Gennaro et al., 2004).
properties
IUPAC Name |
2-methyl-6-phenylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2/c1-9-11(13(15)16)7-8-12(14-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJZPGWVRLQCHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)C2=CC=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80356390 |
Source
|
| Record name | 2-methyl-6-phenylnicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80356390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>32 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24833588 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
66416-49-7 |
Source
|
| Record name | 2-methyl-6-phenylnicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80356390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methyl-6-phenylpyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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